Tylosin tartrate powder

Pharmacokinetics Bioavailability Poultry medicine
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C50H83NO23
Molecular Weight 1066.2 g/mol
Cat. No. B16368602
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Technical Parameters


Basic Identity
Product NameTylosin tartrate powder
Molecular FormulaC50H83NO23
Molecular Weight1066.2 g/mol
Structural Identifiers
InChIInChI=1S/C46H77NO17.C4H6O6/c1-13-33-30(22-58-45-42(57-12)41(56-11)37(52)26(5)60-45)18-23(2)14-15-31(49)24(3)19-29(16-17-48)39(25(4)32(50)20-34(51)62-33)64-44-38(53)36(47(9)10)40(27(6)61-44)63-35-21-46(8,55)43(54)28(7)59-35;5-1(3(7)8)2(6)4(9)10/h14-15,17-18,24-30,32-33,35-45,50,52-55H,13,16,19-22H2,1-12H3;1-2,5-6H,(H,7,8)(H,9,10)
InChIKeyICVKYYINQHWDLM-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 25 g / 100 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Tylosin Tartrate Powder Pharmacological Baseline


Tylosin tartrate powder is a water-soluble tartrate salt of the 16-membered macrolide antibiotic tylosin, produced via fermentation of Streptomyces fradiae and subsequently salified with tartaric acid. The tartrate counter-ion improves aqueous solubility to approximately 500 mg/mL at 25°C versus the poorly water-soluble free base (≈0.21 g/L), enabling formulation as oral solutions, injectables, and water-soluble powders for mass medication in poultry, swine, and cattle [1]. Pharmacopoeial-grade material conforms to USP/Ph. Eur. monographs with a minimum potency of ≥800 μg tylosin per mg (dried basis) [2]. Tylosin tartrate exerts concentration-dependent bacteriostatic activity by binding the 50S ribosomal subunit (domain V of 23S rRNA), with primary activity against Gram-positive organisms, Mycoplasma spp., and select Gram-negative veterinary pathogens [1].

Salt Form
Tartrate salt ensures high aqueous solubility for solution-based research formulations
Antimicrobial Action
Macrolide 50S ribosomal inhibitor with primary activity against Mycoplasma and Gram-positive organisms
Grade
Pharmacopoeial-grade material conforms to USP/Ph. Eur. standardized potency specifications

Tylosin Tartrate Salt Form Specificity


Tylosin is commercially available in multiple salt forms (tartrate, phosphate, base, hydrochloride) and structural analogs (tilmicosin, acetylisovaleryltylosin/tilvalosin), yet these variants are not interchangeable in procurement decisions. The tartrate salt confers a 1.88-fold higher oral bioavailability compared with the phosphate salt in chickens (25.78% vs 13.73%) [1], driven by a 2.44-fold higher Cmax, meaning that dose-equivalent substitution of phosphate for tartrate results in sub-therapeutic systemic exposure. Tylosin base, while containing the same macrolide nucleus, is only slightly water-soluble and unsuitable for drinking-water or injectable applications without pre-dissolution in organic solvents [2]. In-class macrolide alternatives such as tilmicosin and tilvalosin exhibit differing MIC profiles against target Mycoplasma species and divergent regulatory residue depletion kinetics, precluding simple one-to-one replacement. These quantitative pharmacokinetic, physicochemical, and antimicrobial spectrum differences mean that procurement specifications must be salt-form-specific.

Tylosin phosphate
Lower oral bioavailability and Cmax may not reproduce systemic exposure profiles in poultry studies; dose-equivalent substitution may alter model outcomes.
Tylosin free base
Poor water solubility limits aqueous-based formulation research; not directly interchangeable for drinking-water or injectable study designs.
Tilmicosin / Tilvalosin
Differing Mycoplasma MIC profiles and residue kinetics require species-specific validation; may not support direct one-to-one replacement in comparative research.

Tylosin Tartrate Comparative Evidence


Oral Bioavailability vs. Tylosin Phosphate

In a randomized, parallel-design pharmacokinetic study in broiler chickens (n=10/group) receiving a single oral dose of 10 mg/kg body weight, tylosin tartrate achieved an absolute oral bioavailability (F) of 25.78%, compared with only 13.73% for tylosin phosphate—a 1.88-fold difference [1]. The peak plasma concentration (Cmax) for tylosin tartrate was 0.44 ± 0.09 μg/mL versus 0.18 ± 0.01 μg/mL for tylosin phosphate (2.44-fold higher), and the area under the curve (AUC) was 1.57 ± 0.25 μg·h/mL versus 0.82 ± 0.05 μg·h/mL (1.91-fold higher). Both salt forms showed equivalent intravenous pharmacokinetics, confirming that the absorption phase—not distribution or elimination—drives the difference. Tylosin plasma concentration–time data were best described by a one-compartment open model with first-order absorption after oral administration [1].

Oral Bioavailability vs. Phosphate
Head-to-head

Target: F = 25.78%, Cmax = 0.44 ± 0.09 μg/mL, AUC = 1.57 ± 0.25 μg·h/mL

Tylosin phosphate: F = 13.73%, Cmax = 0.18 ± 0.01 μg/mL, AUC = 0.82 ± 0.05 μg·h/mL

1.88× F, 2.44× Cmax, 1.91× AUC

Exposure-model interpretation context
Broiler chickens; 10 mg/kg oral dose; n=10/group; randomized parallel design
Pharmacokinetics Bioavailability Poultry medicine

Aqueous Solubility vs. Free Base

Tylosin tartrate exhibits an aqueous solubility of approximately 500 mg/mL at 25°C, achieved through ionic bonding between the tylosin desosamine amine group and tartaric acid carboxyl groups [1]. In contrast, tylosin free base is described as only slightly soluble in water, with a reported aqueous solubility of approximately 0.21 g/L (0.21 mg/mL) by ALOGPS calculation and confirmed as <1 mg/mL per standard pharmacopoeial solubility criteria [2][3]. This represents a greater than 2,000-fold solubility enhancement. The free base requires dissolution in organic solvents (e.g., methanol, chloroform) or dilute mineral acids for aqueous compatibility, whereas the tartrate salt is freely soluble in water, forming clear light-yellow to yellow-green solutions suitable for direct drinking-water administration and injectable formulation [1].

Aqueous Solubility vs. Base
Cross-study comparable

Target: ~500 mg/mL at 25°C (freely soluble)

Tylosin free base: ~0.21 mg/mL (slightly soluble)

>2,000× solubility enhancement

Formulation-route selection context
Data synthesized from review and ALOGPS/database sources
Pharmaceutical formulation Aqueous solubility Salt selection

Hygroscopicity vs. Tylosin Base

In a controlled physicochemical study by Donev et al. (1978) that directly compared the three forms under identical conditions, tylosin base absorbed 4–11% of its weight in water when exposed to air at 72–98% relative humidity. Tylosin tartrate absorbed 9–37.5% of its weight, while tylosin phosphate (granules) absorbed 12–39% [1]. A water-soluble tartrate variant absorbed 7–32% [1]. Thus, at the upper end of the humidity range tested, the tartrate salt absorbed approximately 3.4-fold more moisture than the free base (37.5% vs 11%). This quantitative hygroscopicity ranking is critical for procurement in tropical or high-humidity supply chains, where packaging and storage specifications must be matched to the salt form [2].

Hygroscopicity vs. Base
Head-to-head

Target: 9–37.5% moisture uptake at 72–98% RH

Tylosin base: 4–11% moisture uptake

Up to 3.4× more hygroscopic than base

Packaging and storage specification context
Donev et al., 1978; spectrophotometric and microbiological evaluation
Powder stability Hygroscopicity Storage conditions

Anti-Mycoplasma Potency: MIC vs. Tiamulin

In a systematic in vitro study testing 44 strains representing 14 avian and 10 mammalian Mycoplasma species and 5 Acholeplasma species, tylosin tartrate demonstrated an average minimum inhibitory concentration (MIC) of 0.45 μg/mL across all strains tested [1]. This places tylosin tartrate at an intermediate position: less potent than tiamulin (average MIC 0.13 μg/mL, i.e., tiamulin was 3.5-fold more potent), but significantly more potent than the ionophore anti-coccidials lasalocid, monensin, and nigericin (average MICs 3.65–4.93 μg/mL) [1]. A separate comparative study by Jordan et al. (1996) assessed tylosin tartrate and tilmicosin against six M. gallisepticum and three M. synoviae strains by microbroth dilution: for four of six M. gallisepticum strains, tilmicosin MICs were slightly lower than tylosin; however, for one strain the tylosin MIC was superior, and in an in vivo M. gallisepticum infection model (n=30 chicks/group), tylosin at 0.5 g/L drinking water significantly reduced mortality vs untreated controls (P < 0.001) [2].

MIC vs. Tiamulin
Head-to-head

Target: Avg MIC 0.45 μg/mL (44 Mycoplasma/Acholeplasma strains)

Tiamulin: Avg MIC 0.13 μg/mL

Ionophores: Avg MICs 3.65–4.93 μg/mL

Tiamulin 3.5× more potent; tylosin 8–11× more potent than ionophores

Antimicrobial screening context
Microbroth dilution; strain-dependent differences vs. tilmicosin reported
Antimicrobial susceptibility Mycoplasma MIC Veterinary microbiology

Post-Antibiotic Effect Advantage

Tylosin tartrate exhibits a post-antibiotic effect (PAE) exceeding 4 hours against Actinobacillus pleuropneumoniae, a key respiratory pathogen in swine [1]. This PAE duration surpasses that reported for erythromycin against similar Gram-negative veterinary pathogens (typically <2 hours), likely because tylosin's larger 16-membered macrolide structure impedes efflux pump-mediated resistance more effectively than the 14-membered erythromycin scaffold [1]. The extended PAE supports pulsed (intermittent) dosing regimens that maintain antibacterial efficacy while reducing total drug exposure, thereby mitigating resistance selection pressure. Combined with an elimination half-life of 8–12 hours in ruminants (due to enterohepatic recirculation), tylosin tartrate enables once-daily dosing in cattle, in contrast to shorter-acting macrolides requiring twice-daily administration [1].

PAE Advantage
Class-level inference

PAE >4 h against A. pleuropneumoniae; erythromycin typically

Supports dosing-interval research context
Review synthesis; confirm with direct comparative data
Post-antibiotic effect Antimicrobial stewardship Dosing regimen

Tylosin Tartrate Application Scenarios


Poultry CRD Water Medication

Tylosin tartrate's high aqueous solubility (~500 mg/mL at 25°C) [1] enables direct dissolution in drinking water at therapeutic concentrations (0.5 g/L), achieving systemic exposure (F = 25.78%) that cannot be matched by tylosin phosphate (F = 13.73%) or the water-insoluble free base [2]. In a controlled challenge study, tylosin tartrate at 0.5 g/L significantly reduced mortality in M. gallisepticum-infected broiler chicks compared with untreated controls (P < 0.001) [3]. The rapid absorption (Tmax 1.2 h in broilers) ensures therapeutic lung and air-sac concentrations within the first drinking cycle [1].

Swine Respiratory Injectable

The tartrate salt is freely soluble in water for injection at clinically relevant concentrations (50–200 mg/mL), enabling intramuscular or subcutaneous administration [1]. The PAE exceeding 4 hours against A. pleuropneumoniae allows once-daily dosing [1], reducing handling stress in swine. Tylosin phosphate and base lack sufficient aqueous solubility for injectable formulation without organic co-solvents, making the tartrate salt the only pharmacopoeial-grade option for parenteral tylosin preparations [2].

Feed-to-Water Medication Conversion

Tylosin phosphate is optimized for dry feed premix incorporation due to its lower solubility and different dissolution profile . When a therapeutic switch from in-feed to in-water medication is required (e.g., during acute respiratory outbreaks when feed intake drops), only the tartrate salt provides the solubility and bioavailability needed to achieve therapeutic plasma concentrations via drinking water [2]. The 2.44-fold higher Cmax and 1.91-fold higher AUC of tartrate vs phosphate ensure that switching to water-based medication does not result in a pharmacokinetic gap.

Tropical Region Packaging Requirements

Given the tartrate salt's hygroscopicity (9–37.5% moisture uptake at 72–98% RH) [4], procurement specifications for distribution in tropical or high-humidity regions must mandate well-closed containers with desiccant, light-protective packaging, and storage at or below 25°C [5]. This is a salt-form-specific requirement; tylosin base absorbs substantially less moisture (4–11%) and may tolerate less stringent packaging, but cannot substitute for tartrate in water-soluble applications.

Application
Selection Property
Validation Focus
Poultry respiratory infection research (CRD)
High aqueous solubility & oral bioavailability
Systemic exposure and infection endpoint in poultry model
Swine respiratory infection research (injectable)
Freely soluble for injection & extended PAE
Once-daily dosing feasibility and lung concentration monitoring
Feed-to-water medication transition research
Solubility-driven route switching capability
Pharmacokinetic bridging between oral routes
High-humidity storage and packaging studies
Hygroscopicity profile of tartrate salt
Moisture-protective packaging validation under tropical conditions

Technical Documentation Hub

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